![molecular formula C13H18N2O4S2 B4833204 N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide](/img/structure/B4833204.png)
N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide
Overview
Description
N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide, also known as MM-102, is a sulfonamide compound that has been extensively studied for its potential therapeutic applications. MM-102 has been found to have a unique mechanism of action, which makes it a promising candidate for the treatment of various diseases.
Mechanism of Action
N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide works by inhibiting the activity of the PI3K pathway, which is involved in various cellular processes, including cell growth, proliferation, and survival. By inhibiting this pathway, N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide can induce apoptosis (programmed cell death) in cancer cells, thereby reducing tumor growth.
Biochemical and Physiological Effects:
N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and enhance the efficacy of other cancer treatments. N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide has also been found to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide for lab experiments is its unique mechanism of action, which makes it a promising candidate for the treatment of various diseases. However, one limitation of N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide is that it can be difficult to synthesize and purify, which can make it challenging to obtain large quantities for experiments.
Future Directions
There are several future directions for research on N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide. One area of interest is the development of more efficient synthesis methods for N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide, which could make it more accessible for research and clinical applications. Another area of interest is the investigation of N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide in combination with other cancer treatments, such as immunotherapy. Additionally, further research is needed to explore the potential therapeutic applications of N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide in other diseases, such as autoimmune disorders.
Scientific Research Applications
N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. It has been found to inhibit the activity of the phosphoinositide 3-kinase (PI3K) pathway, which is frequently dysregulated in cancer cells. N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide has also been found to enhance the efficacy of other cancer treatments, such as chemotherapy and radiation therapy.
properties
IUPAC Name |
N-methyl-4-methylsulfanyl-3-(morpholine-4-carbonyl)benzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O4S2/c1-14-21(17,18)10-3-4-12(20-2)11(9-10)13(16)15-5-7-19-8-6-15/h3-4,9,14H,5-8H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVZFNIOXEFAZQR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)C1=CC(=C(C=C1)SC)C(=O)N2CCOCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.